Cas no 888446-21-7 (N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 888446-21-7
• MF: C₂₃H₁₄F₂N₂O₅
• MW: 436.364472866058
• CID: 6466216
• PubChem ID: 16817773
• Update Time: 2025-10-30

N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• N-(2-((3,4-difluorophenyl)carbamoyl)benzofuran-3-yl)benzo[d][1,3]dioxole-5-carboxamide
• N-[2-[(3,4-difluorophenyl)carbamoyl]-1-benzofuran-3-yl]-1,3-benzodioxole-5-carboxamide
• AKOS024617209
• N-{2-[(3,4-difluorophenyl)carbamoyl]-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• F1883-0806
• 888446-21-7
• AB00677190-01

• Inchi： 1S/C23H14F2N2O5/c24-15-7-6-13(10-16(15)25)26-23(29)21-20(14-3-1-2-4-17(14)32-21)27-22(28)12-5-8-18-19(9-12)31-11-30-18/h1-10H,11H2,(H,26,29)(H,27,28)
• InChI Key： OWCCNOHZXMLCDR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(C1C=CC2=C(C=1)OCO2)=O)=O)F

Computed Properties

• Exact Mass: 436.08707788g/mol
• Monoisotopic Mass: 436.08707788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 89.8Ų

Additional information on N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 888446-21-7)

N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 888446-21-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural motifs, which include fused heterocyclic systems and fluorinated aromatic rings. The presence of these structural features not only imparts unique chemical properties but also opens up a plethora of possibilities for its application in drug discovery and development.

The core structure of N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide consists of a benzofuran moiety linked to a carbamoyl group, which is further substituted with a 2H-1,3-benzodioxole unit. The benzofuran ring is a well-known pharmacophore that has been extensively studied for its biological activity. It is particularly recognized for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The introduction of the carbamoyl group at the 2-position of the benzofuran ring enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

The fluorine atoms at the 3 and 4 positions of the phenyl ring contribute to the compound's metabolic stability and binding affinity. Fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to improve pharmacokinetic properties such as lipophilicity and metabolic resistance. The combination of these structural elements makes N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide an intriguing molecule for the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in cancer progression. Among these enzymes, kinases play a pivotal role in regulating cell proliferation and survival. The benzodioxole moiety present in N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide has been shown to exhibit kinase inhibition properties. Specifically, studies have demonstrated that this compound can interact with the ATP-binding site of certain kinases, thereby inhibiting their activity. This interaction is critical for disrupting signaling pathways that are often dysregulated in cancer cells.

The synthesis of N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atoms into the phenyl ring is achieved through electrophilic aromatic substitution reactions, which are well-established in synthetic organic chemistry. The subsequent formation of the carbamoyl group and the benzodioxole unit involves condensation reactions and cyclization processes. These synthetic strategies ensure that the final product retains its desired structural integrity and biological activity.

Evaluation of N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide's biological activity has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits potent inhibitory effects on several kinases relevant to cancer therapy. Additionally, it demonstrates selective binding to target proteins without significant off-target effects. These findings suggest that N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide could serve as a lead compound for further development into an effective anticancer therapeutic.

The potential therapeutic applications of N-{2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-ylyl}-2H-heterocycle derivatives have also been explored in other areas of medicine. For instance, researchers have investigated its potential as an anti-inflammatory agent by examining its effects on inflammatory cytokine production and immune cell function. Preliminary data indicate that this compound can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine release.

The structural complexity of N-{2-(3,4-difluorophenyl strong >)carbamoyl - 1 - benzofuran - 3 - y l } - < strong > 5 - carboxy am ide strong > necessitates advanced computational methods for its detailed analysis. Molecular modeling techniques have been employed to understand how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into the binding mechanisms and help optimize the compound's structure for improved efficacy.

The synthesis and characterization of N-{2-(< strong > 34difluorophen y l ) car bam o y l - 11benz o furan -33y l } - < strong > 51 , 13benz o do x ole -55 car box am ide strong > represent significant advancements in pharmaceutical chemistry. The unique combination of structural features makes this compound a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications for this class of molecules，N-{2-(< strong >34dif lu or o phen y l ) carbam o y l -11benz o furan -33y l } - < strong >51 ,13benz od ox ole -55 car box am ide strong > is poised to play a crucial role in future medical innovations.